N-[4-acetyl-1'-[2-(2-methylphenoxy)ethyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
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Description
N-[4-acetyl-1'-[2-(2-methylphenoxy)ethyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Modeling and Pharmacological Evaluation
A study involved the design, synthesis, and pharmacological evaluation of a series of substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles, including compounds related to the chemical . These compounds were evaluated as anti-inflammatory and analgesic agents. Molecular modeling was used to investigate the mechanism of action and specificity against the COX-2 enzyme (Shkair et al., 2016).
Synthesis and Pharmacological Evaluation of BPTES Analogs
Research on Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share structural similarities with the chemical , focused on their role as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These analogs were synthesized and evaluated, revealing insights into their potency and drug-like properties (Shukla et al., 2012).
Synthesis, Characterization, and Biological Evaluation
A study synthesized and characterized a series of N-(4-acetyl-5-aryl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide and related compounds. The research assessed their antioxidant, antimicrobial, and toxic properties, providing insights into their potential biological applications (Al-Khazragie et al., 2022).
Anticancer Activity
In another study, novel 1,3,4-thiadiazole derivatives, structurally similar to the chemical , were synthesized and their anticancer activities investigated. These compounds were tested against various cancer cell lines, with some showing promising cytotoxic activities (Çevik et al., 2020).
Synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl) Derivatives
Another relevant study involved the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)acetamide derivatives, which were characterized and evaluated for their potential biological activities. This research adds to the understanding of the chemical's synthesis and characterization (Yu et al., 2014).
Properties
IUPAC Name |
N-[4-acetyl-1'-[2-(2-methylphenoxy)ethyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O4S/c1-14-8-4-7-11-19(14)30-13-12-25-18-10-6-5-9-17(18)22(20(25)29)26(16(3)28)24-21(31-22)23-15(2)27/h4-11H,12-13H2,1-3H3,(H,23,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIJWJHLDYJEOAV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCCN2C3=CC=CC=C3C4(C2=O)N(N=C(S4)NC(=O)C)C(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.